BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction to Fluorine-18 in Positron Emission
Tomography (PET)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bfpet F-18 chloride

Cat. No.: B12749967

Fluorine-18 (*8F) is the most widely used radioisotope for Positron Emission Tomography
(PET), a powerful molecular imaging technique used in both clinical diagnostics and preclinical
research.[1][2] Its popularity stems from a combination of favorable physical and chemical
properties. With a half-life of 109.8 minutes, 18F provides sufficient time for multi-step chemical
syntheses and imaging protocols while minimizing the patient's radiation exposure.[1][3] It
decays primarily through positron emission (97%), producing low-energy positrons (635 keV)
that result in high-resolution PET images.[1][2]

The ability to substitute a hydrogen atom or a hydroxyl group with fluorine can significantly alter
a molecule's biological properties, including its metabolic stability and receptor binding affinity,
without adding substantial steric bulk. This makes 18F an ideal label for a wide range of
biologically active molecules, from small-molecule drugs to peptides and proteins.[1][4] The
most common application is in the synthesis of radiopharmaceuticals like
[*8F]Fluorodeoxyglucose ([*8F]FDG), a glucose analog used extensively in oncology to visualize
tumors with high glucose metabolism.[3]

Core Principles of Fluorine-18 Production

Fluorine-18 is typically produced in a cyclotron by bombarding an enriched water target
([*®*0]H20) with protons. This nuclear reaction, denoted as 80O(p,n)*8F, yields no-carrier-added
(n.c.a.) [*8F]fluoride ions in an aqueous solution.[5] The term "no-carrier-added" signifies that
the product is essentially free of the stable isotope, °F, leading to very high specific activity.
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High specific activity is crucial for PET tracers that target receptors present in low
concentrations in the body.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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